Bapacpl
Bapacpl
Brand Name:
Vulcanchem
CAS No.:
133658-51-2
VCID:
VC21255604
InChI:
InChI=1S/C31H25N3O5/c35-29(24-12-6-2-7-13-24)32-27(31(38)39-28(30(36)37)21-22-10-4-1-5-11-22)20-23-16-18-26(19-17-23)34-33-25-14-8-3-9-15-25/h1-20,28H,21H2,(H,32,35)(H,36,37)/b27-20+,34-33?/t28-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)O)OC(=O)C(=CC2=CC=C(C=C2)N=NC3=CC=CC=C3)NC(=O)C4=CC=CC=C4
Molecular Formula:
C31H25N3O5
Molecular Weight:
519.5 g/mol
Bapacpl
CAS No.: 133658-51-2
Cat. No.: VC21255604
Molecular Formula: C31H25N3O5
Molecular Weight: 519.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133658-51-2 |
|---|---|
| Molecular Formula | C31H25N3O5 |
| Molecular Weight | 519.5 g/mol |
| IUPAC Name | (2S)-2-[(E)-2-benzamido-3-(4-phenyldiazenylphenyl)prop-2-enoyl]oxy-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C31H25N3O5/c35-29(24-12-6-2-7-13-24)32-27(31(38)39-28(30(36)37)21-22-10-4-1-5-11-22)20-23-16-18-26(19-17-23)34-33-25-14-8-3-9-15-25/h1-20,28H,21H2,(H,32,35)(H,36,37)/b27-20+,34-33?/t28-/m0/s1 |
| Standard InChI Key | SUUBCCOJQFWJFI-UEZAZLIPSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)O)OC(=O)/C(=C\C2=CC=C(C=C2)N=NC3=CC=CC=C3)/NC(=O)C4=CC=CC=C4 |
| SMILES | C1=CC=C(C=C1)CC(C(=O)O)OC(=O)C(=CC2=CC=C(C=C2)N=NC3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)O)OC(=O)C(=CC2=CC=C(C=C2)N=NC3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
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